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Compound Focus: Methyl Paraben-13C6

CAS No.: 1581694-95-2

Cat. No.: S883048

Methyl Paraben-13C6 Technical Data Sheet

The following table summarizes the key handling information for the Methyl Paraben-13C6 neat standard
[1]:

Parameter Specification | Recommendation

Chemical Name Methyl Paraben-13C6 (Methyl 4-hydroxybenzoate-13C6) [1]

CAS Number 1581694-95-2 [1]

Molecular C213CeHs0s [1]

Formula

Appearance White to off-white solid [1]

Primary Use Internal Standard for quantitative analysis (e.g., LC-MS, GC-MS) [1]

Storage Powder: -20°C (3 years); 4°C (2 years). In solvent: -80°C (6 months); -20°C (1
Conditions month) [1].

Solubility Soluble in DMSO (100 mg/mL) [1].
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Experimental Workflow for Stock Solution Preparation

This workflow diagram outlines the key steps for preparing and storing stock solutions from the neat

standard:

(Start: Methyl Paraben-13C6 Neat Standara

(Weigh powder at room temperature)

Warm and use ultrasonic bath
to ensure complete dissolution

l

(Aliquot solution into small vials

l

Store aliquots at -80°C or -20°C
(Stable for 6 months or 1 month)

Click to download full resolution via product page

Key precautions for this process include:
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e Hygroscopic DMSO: Use newly opened DMSO if possible, as absorbed water can affect the

solubility and stability of your standard [1].
¢ Aliquoting: This prevents repeated freeze-thaw cycles of the entire stock, which helps maintain the

solution's long-term stability [1].
¢ Warming and Sonication: These steps are explicitly recommended to achieve complete dissolution

of the solid standard in DMSO [1].

Frequently Asked Questions & Troubleshooting

Q1: What is the primary application of Methyl Paraben-13C6 in the lab? Its main role is to serve as an
internal standard (IS) in quantitative analyses using techniques like LC-MS/MS or GC-MS [1]. By adding
a known amount of this isotopically labeled standard to your samples at the beginning of processing, you can
account for losses during sample preparation and variations in instrument response, leading to more accurate

and reliable results [2] [3].

Q2: The standard is not dissolving properly in my solvent. What should I do?

e Confirm Solvent: Ensure you are using DMSO as the primary solvent [1].

¢ Apply Gentle Heat: Warm the solution slightly.
e Use Sonication: Place the vial in an ultrasonic bath for a few minutes to help break up particles and

accelerate dissolution [1]. If problems persist, the standard may have degraded due to improper
storage or exposure to moisture.

Q3: How stable are paraben standards in solution during experiments? While the neat powder is stable
for years with proper storage, once in solution, you must adhere to the recommended storage timelines [1]. A
study on parabens in urine also highlights that they are stable at room temperature for 24 hours, which can

guide your handling of working solutions during an analytical run [3].

Q4: What are the critical precautions for handling the neat powder?

¢ Moisture Control: Keep the powder in a desiccator when not in use to prevent absorption of water,

which can lead to hydrolysis and degradation.
e Temperature Control: Always store at -20°C or lower and allow the vial to come to room temperature

before opening to avoid condensation [1].
e Accurate Weighing: Use a calibrated microbalance and proper weighing techniques to ensure

precision when preparing stock solutions.
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Key Technical Reminders

e Hygroscopic Alert: DMSO readily absorbs water. Using "wet" DMSO can compromise the stability
and concentration of your standard solution [1].

e Freeze-Thaw Cycles: Minimize the number of times a solution aliquot is frozen and thawed. The
manufacturer's stated stability assumes a limited number of cycles [1].

e Stability in Analysis: Parabens, including their 13C-labeled versions, are generally stable in
processed samples for at least 24 hours at room temperature, which is helpful for planning extended
instrument runs [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s883048?utm_src=pdf-bulk
https://www.smolecule.com/products/s883048?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

